Cas no 696616-49-6 ((3-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone)

(3-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone is a synthetic organic compound featuring a quinoline-piperazine hybrid structure with a chlorophenyl ketone moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly in the development of bioactive molecules targeting neurological or infectious diseases. The presence of chlorine substituents enhances its lipophilicity and binding affinity, while the piperazine linker contributes to structural flexibility, facilitating interactions with biological targets. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in the synthesis of novel therapeutic agents. The compound exhibits high purity and stability under standard laboratory conditions.

(3-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone structure

696616-49-6 structure

Product Name:(3-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone

CAS No:696616-49-6

MF:C₂₀H₁₇Cl₂N₃O

MW:386.274482488632

CID:6352907

PubChem ID:1505784

Update Time:2025-08-03

(3-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

- BRD-K63511615-001-01-0
- SMR001883312
- (3-chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone
- Z274509064
- NSC-805857
- CHEMBL1822268
- NSC805857
- CHEBI:93110
- Q27164832
- SCHEMBL19422869
- (3-CHLOROPHENYL)[4-(7-CHLORO-4-QUINOLYL)PIPERAZINO]METHANONE
- MLS003179198
- AKOS000425484
- EN300-18411994
- 7-chloro-4-[4-(3-chlorobenzoyl)piperazin-1-yl]quinoline
- (3-chlorophenyl)-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]methanone
- 696616-49-6
- (3-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone
- Inchi： 1S/C20H17Cl2N3O/c21-15-3-1-2-14(12-15)20(26)25-10-8-24(9-11-25)19-6-7-23-18-13-16(22)4-5-17(18)19/h1-7,12-13H,8-11H2
- InChI Key： WLHWOEPDMHMNLY-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C=1)=NC=CC=2N1CCN(C(C2C=CC=C(C=2)Cl)=O)CC1